Cas no 2137987-47-2 (4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-one)

• Product Name: 4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-one
• CAS No: 2137987-47-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 6540832
• PubChem ID: 165717587
• Update Time: 2025-07-20

4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-one Chemical and Physical Properties

Names and Identifiers

• 4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-one
• EN300-1085403
• 2137987-47-2
• 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-one

• Inchi： 1S/C10H17NO3/c1-7-4-11-6-10(7)8(12)5-13-9(2,3)14-10/h7,11H,4-6H2,1-3H3
• InChI Key： CEAGFCRRTDOWAR-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC(C21CNCC2C)=O

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on 4,7,7-trimethyl-6,8-dioxa-2-azaspiro4.5decan-10-one

Recent Advances in the Study of 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-one (CAS: 2137987-47-2)

The compound 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-one (CAS: 2137987-47-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. Researchers have optimized the synthesis of 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-one, achieving higher yields and purity. These improvements are crucial for scaling up production and facilitating further pharmacological evaluations. The compound's spirocyclic structure, which combines both oxa and aza heterocycles, presents unique challenges and opportunities in synthetic chemistry.

Pharmacological studies have revealed that 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-one exhibits notable bioactivity, particularly in the modulation of specific biological pathways. Preliminary in vitro and in vivo experiments suggest that the compound may have applications in treating neurological disorders and inflammatory conditions. Its mechanism of action appears to involve interaction with key enzymes and receptors, although further detailed studies are required to fully elucidate these interactions.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been investigated. Recent findings indicate that 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-one has favorable absorption and distribution profiles, making it a viable candidate for oral administration. However, challenges related to metabolism and excretion remain to be addressed in ongoing research efforts.

Future research directions for this compound include exploring its potential in combination therapies and investigating its safety profile in preclinical models. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of derivatives with enhanced efficacy and reduced toxicity. As the understanding of this compound deepens, it holds promise for becoming a cornerstone in the development of novel therapeutics.

In conclusion, the recent advancements in the study of 4,7,7-trimethyl-6,8-dioxa-2-azaspiro[4.5]decan-10-one (CAS: 2137987-47-2) highlight its potential as a versatile and impactful molecule in chemical biology and pharmaceutical research. Continued exploration of its properties and applications will undoubtedly contribute to the advancement of drug discovery and development.